5-ethyl-N-{[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}pyrimidin-2-amine

• IUPAC Name: 5-ethyl-N-[[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl]pyrimidin-2-amine
• InChI: InChI=1S/C21H25N7/c1-2-17-14-24-21(25-15-17)26-16-18-6-5-9-23-20(18)28-12-10-27(11-13-28)19-7-3-4-8-22-19/h3-9,14-15H,2,10-13,16H2,1H3,(H,24,25,26)
• InChI Key: VBRFGAWOPVINOP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)NCC2=C(N=CC=C2)N3CCN(CC3)C4=CC=CC=N4
• Molecular Formula: C21H25N7
• Molecular Weight: 375.5 g/mol

Description

The compound “5-ethyl-N-{[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}pyrimidin-2-amine” is a complex organic molecule. It is related to the compound “5-((4-Ethylpiperazin-1-yl)methyl)pyridin-2-amine” which has a molecular formula of C12H20N4 and a molecular weight of 220.31.

Synthesis Analysis

The synthesis of a related compound, “5-((4-Ethylpiperazin-1-yl)methyl)pyridin-2-amine”, involves the reaction of 2-Chloro-5-chloromethylpyridine and N-ethylpiperazine in a 1 L reaction flask. The mixture is heated to 60-70 °C and stirred for 2 hours. After cooling to room temperature, potassium carbonate is added and stirred for 10 minutes. The aqueous phase is then separated and dried to yield the product.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups including an ethyl group, a pyrimidin-2-amine group, and a pyridin-2-ylpiperazin-1-yl group. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. For example, the amine group could potentially undergo reactions such as alkylation, acylation, or condensation with carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Some potential properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical, appropriate safety precautions should be taken when handling this compound to avoid exposure.

Future Directions

The future directions for research on this compound could include further studies to determine its exact molecular structure, its physical and chemical properties, its reactivity with other chemicals, and its potential uses in various applications.